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Compound of Interest

Compound Name: JNJ-DGAT2-A

Cat. No.: B608243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JNJ-DGAT2-A is a potent and selective inhibitor of Diacylglycerol O-acyltransferase 2

(DGAT2), a key enzyme in the terminal step of triglyceride (TG) synthesis. DGAT2 plays a

crucial role in lipid metabolism, and its inhibition is a subject of intense research in metabolic

diseases such as non-alcoholic fatty liver disease (NAFLD) and dyslipidemia. These application

notes provide detailed protocols for utilizing JNJ-DGAT2-A in cell culture experiments to

investigate its effects on lipid metabolism.

Physiochemical Properties and Storage
Property Value Reference

Molecular Weight 523.38 g/mol

Formula C₂₄H₁₆BrFN₄O₂S

CAS Number 1962931-71-0

Solubility Soluble to 100 mM in DMSO

Storage

Store at +4°C for short term.

For long-term storage, it is

recommended to store at

-20°C or -80°C.
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Stock Solution Preparation:

To prepare a 10 mM stock solution, dissolve 5.23 mg of JNJ-DGAT2-A in 1 mL of DMSO.

Vortex until fully dissolved. Aliquot and store at -20°C or -80°C to avoid repeated freeze-thaw

cycles.

Biological Activity
JNJ-DGAT2-A is a highly selective inhibitor of DGAT2 with an IC₅₀ of 140 nM. It exhibits over

70-fold selectivity for DGAT2 over DGAT1 and Monoacylglycerol Acyltransferase 2 (MGAT2).

In Vitro Efficacy of JNJ-DGAT2-A
Cell Line Assay IC₅₀ (µM) Reference

Sf9 insect cell

membranes

(expressing human

DGAT2)

DGAT2 enzymatic

activity
0.14 [1]

HepG2
Inhibition of TG (52:2)

synthesis
0.85 [1]

HepG2
Inhibition of TG (54:3)

synthesis
0.99 [1]

HepG2
Inhibition of TG (50:2)

synthesis
0.66 [1]

Experimental Protocols
I. Assessment of Triglyceride Synthesis
This protocol describes the measurement of de novo triglyceride synthesis in cultured cells

treated with JNJ-DGAT2-A using a radiolabeled precursor.

Workflow for Triglyceride Synthesis Assay
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Cell Culture and Treatment

Radiolabeling

Lipid Extraction and Analysis

Seed cells (e.g., HepG2)
in appropriate culture plates

Treat cells with desired
concentrations of JNJ-DGAT2-A

24h

Add radiolabeled precursor
(e.g., ¹⁴C-acetate or ³H-glycerol)

Incubate for a defined period
(e.g., 2-4 hours)

Wash cells with PBS and lyse

Extract total lipids using
Folch method (Chloroform:Methanol)

Separate lipid classes by
Thin Layer Chromatography (TLC)

Quantify radioactivity in TG spots
using a scintillation counter

 

Culture cells on coverslips
in a multi-well plate

Treat with JNJ-DGAT2-A
and/or oleic acid

Fix cells with 10% formalin

Wash with 60% isopropanol

Stain with Oil Red O working solution

Wash and counterstain
nuclei with hematoxylin

Mount coverslips and visualize
under a microscope

Optional: Elute stain with
isopropanol and quantify absorbance
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Plate cells and treat with
JNJ-DGAT2-A

Incubate with radiolabeled
fatty acid (e.g., ¹⁴C-palmitate)

Trap ¹⁴CO₂ produced
using a filter paper soaked

in NaOH

Collect the medium to
measure acid-soluble metabolites

Quantify radioactivity in the
filter paper and medium separately
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Treat cells with JNJ-DGAT2-A

Lyse cells and quantify
protein concentration

Separate proteins by
SDS-PAGE

Transfer proteins to a
PVDF membrane

Block the membrane and
incubate with primary antibodies
(e.g., anti-SREBP-1, anti-PPARγ)

Incubate with HRP-conjugated
secondary antibody

Detect signal using
chemiluminescence
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Upstream Regulators

DGAT2 and Lipid Synthesis

Downstream Effects
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Glucose
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AMPK Signaling

Modulates

PI3K/Akt Signaling

Modulates
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(DAG) Fatty Acyl-CoA

Lipid Droplets

Fatty Acid Oxidation

Provides substrate for
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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